Cas no 473795-43-6 (tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate
• CAS No: 473795-43-6
• MF: C₁₃H₂₂BrNO₃
• MW: 320.222683429718
• MDL: MFCD11975633
• CID: 2101437
• Update Time: 2025-07-16

tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-bromo-2-oxopropyl)piperidine-1-carboxylate
• 1-(1-Boc-4-piperidyl)-3-bromo-2-propanone
• XYDJXFFRMCPJRH-UHFFFAOYSA-N
• SY262174
• tert-butyl 4-(3-bromo-2-oxopropyl)piperidine-1-car
• 4-(3-bromo-2-oxopropyl)piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate

• MDL： MFCD11975633
• Inchi： 1S/C13H22BrNO3/c1-13(2,3)18-12(17)15-6-4-10(5-7-15)8-11(16)9-14/h10H,4-9H2,1-3H3
• InChI Key： XYDJXFFRMCPJRH-UHFFFAOYSA-N
• SMILES： BrCC(CC1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate

tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate (CAS No. 473795-43-6): A Comprehensive Overview

tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate (CAS No. 473795-43-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected piperidine derivative, is characterized by its unique structural features, which include a tert-butyl carbamate group and a bromo-ketone moiety. These functionalities make it an attractive building block for the synthesis of complex molecules, particularly those with potential therapeutic applications.

The tert-butyl carbamate (Boc) group is a widely used protecting group in organic synthesis, known for its stability under mild acidic conditions and its ease of removal. This protecting group is crucial in the synthesis of tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate as it temporarily shields the piperidine nitrogen from unwanted reactions, allowing for selective functionalization at other sites. The bromo-ketone moiety, on the other hand, provides a versatile handle for further chemical modifications, such as nucleophilic substitution or coupling reactions.

Recent studies have highlighted the potential of tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as an intermediate in the synthesis of potent inhibitors of specific enzymes involved in neurodegenerative diseases. The bromo-ketone functionality allows for the introduction of various substituents, which can modulate the biological activity and pharmacokinetic properties of the final drug candidates.

In another research effort, scientists at a leading pharmaceutical company explored the use of tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling and are important targets for drug discovery. The flexibility and reactivity of the bromo-ketone group enable the synthesis of diverse GPCR ligands with high potency and selectivity.

The synthetic accessibility of tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate has also been improved through recent advancements in catalytic methods. A notable example is the development of palladium-catalyzed cross-coupling reactions that efficiently introduce various aryl and heteroaryl groups onto the bromo-ketone moiety. These methods have significantly expanded the scope of possible derivatives and have facilitated the rapid exploration of structure-activity relationships (SAR) in drug discovery programs.

Beyond its applications in drug discovery, tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate has also found use in other areas of chemical research. For example, it has been employed as a key intermediate in the synthesis of complex natural products and synthetic polymers. The ability to introduce multiple functional groups through sequential transformations makes it a valuable tool for chemists working on intricate molecular architectures.

In conclusion, tert-butyl 4-(3-bromo-2-oxo-propyl)piperidine-1-carboxylate (CAS No. 473795-43-6) is a highly versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust platform for the development of novel therapeutics and advanced materials. As research continues to uncover new applications and synthetic strategies, this compound is likely to remain an important building block in the toolkit of chemists and drug discovery scientists.